2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide

• Molecular Formula: C12H11F2NO2S2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 2,4-difluoro-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H11F2NO2S2/c13-9-3-4-12(11(14)8-9)19(16,17)15-6-5-10-2-1-7-18-10/h1-4,7-8,15H,5-6H2
• InChI Key: SKMOFFWRTMCCOM-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CCNS(=O)(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide, also known as DFTBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that is widely used in organic chemistry as a reagent and catalyst. The compound has also shown promising results in various biological and medicinal applications.

Mechanism of Action

The mechanism of action of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide is not fully understood, but it is believed to act as an inhibitor of various enzymes, including carbonic anhydrases and metalloproteases. It has also been shown to exhibit antibacterial and antifungal activity, possibly due to its ability to disrupt cell membrane integrity.
Biochemical and Physiological Effects:
2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis, and modulation of gene expression. It has also been shown to exhibit anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide in lab experiments is its high reactivity and selectivity, which makes it an ideal reagent for organic synthesis and medicinal chemistry. However, its high toxicity and limited solubility in water can also be a limitation for certain applications.

Future Directions

There are several future directions for the research on 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide, including:
1. Developing new synthetic methods for the production of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide with improved yield and purity.
2. Investigating the potential of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide as a drug candidate for the treatment of various diseases, including cancer and diabetes.
3. Studying the mechanism of action of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide in more detail to better understand its biological and medicinal properties.
4. Exploring the use of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide as a tool for the study of enzyme-catalyzed reactions and protein-ligand interactions.
5. Developing new derivatives of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide with improved pharmacological properties and reduced toxicity.
In conclusion, 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide (2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide) is a chemical compound that has shown promising results in various scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. Its unique properties and potential as a drug candidate make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide involves a multi-step process that starts with the reaction of 2,4-difluorobenzenesulfonyl chloride with 2-thiophenemethanol. The resulting intermediate is then treated with N,N-diisopropylethylamine and triethylamine, followed by purification through column chromatography. The final product is obtained as a white crystalline powder with a high yield.

Scientific Research Applications

2,4-difluoro-N-[2-(2-thienyl)ethyl]benzenesulfonamide has been extensively used in various scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, it has been used as a reagent for the synthesis of various compounds, including sulfonamides, amides, and esters. In medicinal chemistry, it has been used as a potential drug candidate for the treatment of various diseases, including cancer and diabetes. In biochemistry, it has been used as a tool for the study of enzyme-catalyzed reactions and protein-ligand interactions.